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Compound of Interest

Compound Name: N,N-Dipropylacetamide

Cat. No.: B073813 Get Quote

Application Notes and Protocols for N,N-
Dipropylacetamide
For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of N,N-
Dipropylacetamide, a versatile solvent and intermediate used in organic synthesis, particularly

in the pharmaceutical and agrochemical industries. Adherence to these guidelines is crucial to

ensure personnel safety and maintain the integrity of the compound.

Chemical and Physical Properties
N,N-Dipropylacetamide is an organic compound featuring an amide functional group. It

typically appears as a colorless to pale yellow liquid with a mild odor. Its chemical stability and

relatively low volatility make it a suitable component in various chemical processes.[1] A

summary of its key physical and chemical properties is provided in the table below. Data for

some parameters have been inferred from closely related compounds due to the absence of a

dedicated Safety Data Sheet (SDS) for N,N-Dipropylacetamide.
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Property Value Source

Molecular Formula C₈H₁₇NO PubChem

Molecular Weight 143.23 g/mol PubChem

Appearance Colorless to pale yellow liquid CymitQuimica[1]

Odor Mild CymitQuimica[1]

Boiling Point

Data not available; expected to

be relatively high compared to

simpler amides.[1]

-

Melting Point Data not available -

Flash Point
Data not available; handle as a

combustible liquid.
-

Solubility Soluble in organic solvents.[1] CymitQuimica[1]

Density Data not available -

CAS Number 1116-24-1 PubChem

Handling Protocols
2.1. Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent skin and eye contact, as well as inhalation of any vapors.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.

Hand Protection: Wear appropriate protective gloves to prevent skin exposure. Butyl rubber

gloves are recommended for handling.

Body Protection: Wear appropriate protective clothing to prevent skin exposure. A lab coat or

apron should be worn.
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Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood, to avoid inhalation of vapors. If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.

2.2. General Handling Procedures

Handle in accordance with good industrial hygiene and safety practices.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or spray mist.

Ensure adequate ventilation.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage Procedures
Proper storage is essential to maintain the quality of N,N-Dipropylacetamide and to prevent

hazardous situations.

Storage Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.

Incompatible Materials: Keep away from strong oxidizing agents and acids.

Storage Area: Store in a designated area for flammable or combustible liquids, if applicable

based on its unknown flashpoint.

Experimental Workflow: Safe Handling and Use
The following diagram illustrates a logical workflow for the safe handling and use of N,N-
Dipropylacetamide in a laboratory setting.
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Workflow for Safe Handling of N,N-Dipropylacetamide
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Experimental Procedure

Cleanup and Disposal

Storage

Review SDS and Protocols

Don Appropriate PPE

Work in a Ventilated Area (Fume Hood)

Dispense Required Amount

Perform Experiment

Decontaminate Glassware and Surfaces

Dispose of Waste in Accordance with Regulations

Return to Designated Storage

Ensure Container is Tightly Sealed

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of N,N-Dipropylacetamide.
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First-Aid Measures
In the event of exposure, follow these first-aid procedures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.

Spill and Disposal Procedures
6.1. Spill Response

Ensure adequate ventilation.

Remove all sources of ignition.

Use personal protective equipment as required.

For small spills, absorb with an inert material (e.g., sand, silica gel, acid binder, universal

binder, sawdust) and place in a suitable, closed container for disposal.

For large spills, prevent further leakage or spillage if safe to do so. Dike far ahead of the

liquid spill for later disposal.

6.2. Waste Disposal

Dispose of contents and container to an approved waste disposal plant.

Waste is classified as hazardous. Dispose of in accordance with local, regional, and national

regulations.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.

Specific Hazards: Containers may explode when heated. Vapors may form explosive

mixtures with air.

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.

Signaling Pathway and Logical Relationships
The following diagram illustrates the logical relationship between hazard identification, risk

assessment, and control measures for working with N,N-Dipropylacetamide.

Hazard Control Logic for N,N-Dipropylacetamide
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(Inhalation, Skin/Eye Contact)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)
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Safe Work Practice
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Click to download full resolution via product page

Caption: Hazard identification and control measures for N,N-Dipropylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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